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CAS No.: 4067-80-5
Cat. No.: B110067
- 7

Introduction: The Isotopic Precision Reagent

In the landscape of precision chemistry and drug development, 2-Bromopropane-2-d1
(Isopropyl-2-d1 bromide) serves as a critical tool for mechanistic elucidation and metabolic
tuning.[1] Unlike its non-deuterated parent (2-bromopropane), which is a standard alkylating
agent, this isotopologue carries a deuterium atom at the methine (C2) position.[1]

This modification is not merely structural; it introduces a Kinetic Isotope Effect (KIE) that
researchers leverage to probe reaction mechanisms (specifically distinguishing between

and

pathways) and to enhance the metabolic stability of pharmaceutical candidates via the
"Deuterium Switch" strategy.

However, the utility of this reagent is coupled with significant hazards.[1] The parent compound,
2-bromopropane, is a documented reproductive toxicant and neurotoxin.[1] As a Senior
Application Scientist, | must emphasize that 2-Bromopropane-2-d1 must be handled with the
same rigorous safety protocols as the parent compound, assuming equivalent or potentially
prolonged biological half-life due to the C-D bond strength.

Chemical Identity & Physical Properties[1][2][3][4][5]
Identification
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Parameter Specification

Chemical Name 2-Bromopropane-2-d1

CAS Number 4067-80-5

Synonyms Isopropyl-2-d1 bromide; (CH3)2CDBr

Molecular Formula

Molecular Weight ~124.00 g/mol (vs. 122.99 for non-deuterated)

Typically
Isotopic Purity
98 atom % D

Physical Properties Comparison

Note: Physical properties for the deuterated analog are often inferred from the non-deuterated
parent (CAS 75-26-3) due to their physicochemical similarity, though slight variations in boiling
point and density may occur.[1]

2-Bromopropane-2-d1

Property 2-Bromopropane (Parent)
(Inferred)
Physical State Colorless Liquid Colorless Liquid
Boiling Point 59-60 °C ~59-60 °C
Melting Point -89 °C ~-89 °C
Density 1.31 g/mL at 25 °C ~1.31-1.32 g/mL
Flash Point 22 °C (Closed Cup) High Flammability Risk
Solubility Miscible in Ethanol, Ether, Miscible in Organic Solvents

Chloroform

Hazard Profiling (GHS Classification)

Critical Warning: 2-Bromopropane is classified as a Category 1A Reproductive Toxicant.[2][3]
You must assume the deuterated analog possesses the same hazard profile.
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GHS Label Elements

» Signal Word:DANGER
e Hazard Pictograms:

o ¢ (Flame)[3]

o @ (Health Hazard)

o | (Exclamation Mark)

Hazard Statements
o H225: Highly flammable liquid and vapor.[3][4][5]

H360: May damage fertility or the unborn child.[4] (Specific target: Ovaries, Testes).

H373: May cause damage to organs (Central Nervous System, Hematopoietic System)
through prolonged or repeated exposure.

H319: Causes serious eye irritation.[2]

H336: May cause drowsiness or dizziness.[2]

Precautionary Protocols (Self-Validating)

To ensure trustworthiness in your safety workflow, implement these "check-gates™:
e The "Double-Glove" Gate:

o Protocol: Use Silver Shield® or Viton® gloves as the primary barrier. Standard nitrile
gloves have short breakthrough times for halogenated hydrocarbons.

o Validation: Check inner glove for discoloration after use; if present, the outer barrier failed.

[1]

e The "Zero-Static" Gate:
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o Protocol: Ground all glassware and transfer lines. Use anti-static mats.
o Validation: Use a static meter before pouring; reading must be <100V.

Visualized Safety Workflow

The following diagram outlines the hierarchy of controls required when handling 2-
Bromopropane-2-d1 to mitigate reproductive and flammability risks.
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Caption: Hierarchy of safety controls for handling 2-Bromopropane-2-d1, prioritizing
engineering controls over PPE.

Applications in Drug Development[1][7][13][14]
The Deuterium Switch & Metabolic Stability

In drug discovery, replacing hydrogen with deuterium at metabolic "hotspots” can significantly
alter a drug's pharmacokinetic profile without changing its binding affinity.[1] This is governed
by the Primary Kinetic Isotope Effect.

e Mechanism: The C-D bond is shorter and stronger than the C-H bond (Bond Dissociation
Energy: C-D

341 kJ/mol vs. C-H
338 kJ/mol).

o Outcome: If the cleavage of the C-H bond at the isopropyl position is the rate-determining
step (RDS) in metabolism (e.g., by Cytochrome P450 enzymes), deuteration will slow this
process (

, typically 2—-7).[1]
o Result: Increased half-life (
) and reduced dosing frequency.

Mechanistic Probe: vs. Pathways

2-Bromopropane-2-d1 is invaluable for distinguishing between substitution and elimination
pathways.[1]

e E2 Reaction: Involves the abstraction of a

-proton. If the deuterium is on the
-carbon (C2), secondary isotope effects are observed.[1] If using an isomer with

-deuterium, a primary KIE would be seen.[1]
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e Reaction: The reaction rate is less sensitive to deuteration at the reaction center (secondary
KIE), usually resulting in

(inverse or small normal effect).

Experimental Workflow: Synthesis & KIE Study

The following diagram illustrates a typical workflow for using 2-Bromopropane-2-d1 to
synthesize a deuterated drug intermediate and validate the kinetic isotope effect.

2-Bromopropane-2-d1
(CAS 4067-80-5)

Alkylation Reaction Reflux/Base Deuterated Intermediate Incubation Metabolic Assay LC-MS/MS Quant Calculate KIE
(SN2 Conditions) (R-CD(CH3)2) (Liver Microsomes) (kH / kD)

Nucleophile
(e.g., Amine/Phenol)

Click to download full resolution via product page

Caption: Workflow for synthesizing a deuterated intermediate and assessing metabolic stability
via KIE calculation.

Emergency Response & Storage
Storage Protocols

To maintain isotopic purity and safety:
o Temperature: Store at 2—8 °C (Refrigerated).

e Environment: Inert atmosphere (Argon or Nitrogen) is recommended to prevent hydrolysis or
oxidation.

o Container: Amber glass with a PTFE-lined septum cap to prevent light degradation and
solvent leaching.

First Aid Measures

 Inhalation: Move to fresh air immediately. If breathing is difficult, give oxygen.[1] Seek
medical attention for potential CNS effects.
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» Skin Contact: Wash with soap and water for at least 15 minutes. Remove contaminated
clothing.[2][3][4]

» Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Call a POISON CENTER immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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